Cas no 687569-11-5 (2-(ethylsulfanyl)-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product name: 2-(ethylsulfanyl)-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 687569-11-5
• MF: C₁₄H₁₃N₃O₃S₂
• MW: 335.40132021904
• CID: 6500468

2-(ethylsulfanyl)-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(ethylsulfanyl)-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• 2-(ethylthio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 2-(ethylthio)-6,7-dihydro-3-(4-nitrophenyl)-

• Inchi： 1S/C14H13N3O3S2/c1-2-21-14-15-11-7-8-22-12(11)13(18)16(14)9-3-5-10(6-4-9)17(19)20/h3-6H,2,7-8H2,1H3
• InChI Key： JHRUXWRAOSCMNV-UHFFFAOYSA-N
• SMILES： C1(SCC)N(C2=CC=C([N+]([O-])=O)C=C2)C(=O)C2SCCC=2N=1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 543.0±60.0 °C(Predicted)
• pka: -5.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-(ethylsulfanyl)-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Comprehensive Guide to 2-(ethylsulfanyl)-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687569-11-5)

2-(ethylsulfanyl)-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687569-11-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the thienopyrimidinone class, which is known for its diverse biological activities and applications in drug discovery. The presence of an ethylsulfanyl group and a 4-nitrophenyl moiety enhances its reactivity and potential utility in various chemical reactions.

The molecular structure of 2-(ethylsulfanyl)-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one features a fused ring system, combining a thiophene and a pyrimidinone core. This unique architecture makes it a promising candidate for the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules.

One of the most intriguing aspects of 687569-11-5 is its potential application in photodynamic therapy (PDT). The 4-nitrophenyl group can act as a photosensitizer, making this compound a subject of interest in cancer treatment research. Additionally, its electron-withdrawing properties are being studied for use in organic electronics, such as OLEDs and solar cells, where efficient charge transfer is critical.

From a synthetic chemistry perspective, 2-(ethylsulfanyl)-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one can be synthesized via multi-step reactions involving cyclization and functional group interconversion. The ethylsulfanyl side chain offers opportunities for further derivatization, enabling the creation of a library of analogs for structure-activity relationship (SAR) studies. This flexibility is particularly valuable in medicinal chemistry, where small structural changes can significantly alter biological activity.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are crucial for its practical applications. Recent studies have focused on optimizing these parameters to improve bioavailability and efficacy. For instance, the nitrophenyl group can influence the compound's logP value, which is a key determinant in drug design. Researchers are also investigating formulation strategies, such as nanoparticle encapsulation, to enhance delivery.

In the context of green chemistry, 687569-11-5 has been evaluated for its environmental impact. Efforts are underway to develop more sustainable synthetic routes, minimizing the use of hazardous reagents and solvents. This aligns with the growing demand for eco-friendly chemical processes in the pharmaceutical industry.

Market trends indicate a rising demand for thienopyrimidinone derivatives, driven by their therapeutic potential. 2-(ethylsulfanyl)-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is no exception, with several patents and research publications highlighting its utility. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug discovery programs.

For researchers and industry professionals, understanding the spectroscopic data (e.g., NMR, IR, and MS) of 687569-11-5 is essential for quality control and characterization. Advanced analytical techniques, such as HPLC and X-ray crystallography, are often employed to confirm purity and structural integrity.

In summary, 2-(ethylsulfanyl)-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687569-11-5) represents a versatile and promising compound with applications spanning pharmaceuticals, materials science, and beyond. Its unique structural features and functional groups make it a valuable tool for innovation in multiple scientific disciplines.